(1R)-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol

• IUPAC Name: (1R)-1-(1-methylpyrazol-4-yl)ethanol
• InChI: InChI=1S/C6H10N2O/c1-5(9)6-3-7-8(2)4-6/h3-5,9H,1-2H3/t5-/m1/s1
• InChI Key: NNJMHJRBXQSTCT-RXMQYKEDSA-N
• Canonical SMILES: CC(C1=CN(N=C1)C)O
• Isomeric SMILES: C[C@H](C1=CN(N=C1)C)O
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• CAS RN: 1306728-57-3

Description

“(1R)-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol” is a chemical compound with the molecular formula C6H10N2O. Its CAS number is 1306728-57-3.

Molecular Structure Analysis

The molecular structure of “(1R)-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol” consists of a pyrazole ring attached to an ethan-1-ol group. The pyrazole ring is substituted at the 1-position with a methyl group.

Scientific Research Applications

1. Inhibitors in Biochemical Processes

• One derivative, as part of the (1R, 1S)-1[β-(phenylalkoxy)-(phenetyl)]-1H-pyrazolium series, shows promise as an inhibitor for endoplasmic reticulum Ca2+ release and store-operated Ca2+ entry (SOCE) (Dago et al., 2018).

2. Synthesis and Structural Studies

• Its structural characterization and analysis through spectroscopic techniques and X-ray diffraction studies have been documented. For example, one derivative shows efficient packing with 65.5% of occupied space in its crystal structure (Delgado et al., 2020).

3. Green Chemistry and Biopolymer Synthesis

• A biodegradable and environmentally friendly biopolymer, cellulose sulfuric acid, was used for synthesizing derivatives of this compound, emphasizing green chemistry principles (Mosaddegh et al., 2010).

4. Insecticidal Applications

• Some derivatives have shown potential as insecticides, demonstrating high mortality rates against certain pests (Halim et al., 2020).

5. Corrosion Inhibition

• Theoretical and experimental studies indicate the efficacy of certain derivatives as corrosion inhibitors in industrial applications (Wang et al., 2006).

6. Synthesis of Heterocyclic Compounds

• It serves as a key component in synthesizing various heterocyclic compounds with potential medicinal applications, like antimicrobial activity (Desai et al., 2017).

7. Medicinal Chemistry

• Derivatives of this compound have been explored for their potential in medicinal chemistry, particularly as IGF-1R inhibitors (Saulnier et al., 2008).